Cas no 625-96-7 (3-methylcyclohexan-1-one)

3-methylcyclohexan-1-one structure
3-methylcyclohexan-1-one structure
Product Name:3-methylcyclohexan-1-one
CAS No:625-96-7
MF:C7H12O
MW:112.169582366943
CID:956943
Update Time:2025-04-19

3-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-methylcyclohexan-1-one
    • Inchi: 1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
    • InChI Key: UJBOOUHRTQVGRU-UHFFFAOYSA-N
    • SMILES: CC1CC(=O)CCC1

Computed Properties

  • Exact Mass: 112.088815
  • Monoisotopic Mass: 112.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
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